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Compound of Interest

Compound Name:
(5-Bromo-2-

fluorophenyl)hydrazine

CAS No.: 627871-08-3

Cat. No.: B2579439

Get Quote

Executive Summary
(5-Bromo-2-fluorophenyl)hydrazine (CAS 627871-08-3) is a specialized organohalogen

building block used primarily in the synthesis of fused heterocyclic systems. Its structural

uniqueness lies in the ortho-fluoro and meta-bromo substitution pattern relative to the

hydrazine moiety. This specific arrangement allows for the regioselective synthesis of 4-bromo-

7-fluoroindoles via the Fischer Indole Synthesis—a scaffold increasingly relevant in kinase

inhibitor discovery and CNS-active agents.

This guide provides a comprehensive technical overview, including validated synthetic routes,

handling protocols, and application workflows for drug development professionals.[1]

Chemical Identity & Physical Properties[2][3][4][5][6]
[7][8]
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Property Specification

CAS Number (Free Base) 627871-08-3

CAS Number (HCl Salt) 214916-08-2 (Typical commercial form)

IUPAC Name (5-Bromo-2-fluorophenyl)hydrazine

Molecular Formula C₆H₆BrFN₂

Molecular Weight 205.03 g/mol

SMILES Nc1cc(Br)ccc1F

Appearance Off-white to light yellow solid

Melting Point
Decomposes >200°C (as HCl salt); Free base is

lower melting

Solubility
Soluble in DMSO, Methanol; HCl salt soluble in

water

Storage Conditions 2–8°C, Inert atmosphere (Ar/N₂), Hygroscopic

Synthetic Utility & Production
The synthesis of (5-Bromo-2-fluorophenyl)hydrazine is classically achieved through the

diazotization of 5-bromo-2-fluoroaniline followed by reduction. This route is preferred for its

scalability and the availability of the aniline precursor (CAS 2924-09-6).

Synthesis Workflow (Diazotization-Reduction)
The following protocol outlines the conversion of the aniline to the hydrazine hydrochloride salt,

which is more stable for storage than the free base.

Reagents:

Precursor: 5-Bromo-2-fluoroaniline (1.0 eq)

Diazotization: Sodium Nitrite (NaNO₂, 1.1 eq), Conc. HCl

Reduction: Stannous Chloride (SnCl₂·2H₂O, 2.5 eq) or Sodium Sulfite (Na₂SO₃)[1]
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Protocol:

Diazotization: Dissolve 5-bromo-2-fluoroaniline in concentrated HCl at -5°C. Dropwise add

an aqueous solution of NaNO₂, maintaining the internal temperature below 0°C to prevent

diazonium decomposition. Stir for 30 minutes.

Reduction: Transfer the cold diazonium salt solution slowly into a pre-cooled solution of

SnCl₂ in conc. HCl at -5°C. The mixture will thicken as the hydrazine salt precipitates.

Isolation: Allow the mixture to warm to room temperature (RT) and stir for 2 hours. Filter the

precipitate.

Purification: Recrystallize the crude solid from ethanol/ether to yield (5-Bromo-2-
fluorophenyl)hydrazine hydrochloride as white/yellow needles.

Process Visualization
The following diagram illustrates the chemical flow from precursor to the final hydrazine

product.
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Figure 1: Step-wise synthesis of (5-Bromo-2-fluorophenyl)hydrazine via diazotization.

Applications in Drug Discovery[1][6]
The primary utility of this hydrazine is in the Fischer Indole Synthesis. The presence of the

fluorine atom at the ortho position (relative to the hydrazine) directs the cyclization to the

unsubstituted ortho carbon (C6 of the phenyl ring), resulting in a specific substitution pattern on

the indole core.[1]

Regioselective Indole Synthesis
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When reacted with a ketone (e.g., cyclohexanone or an aldehyde), the cyclization occurs at the

sterically accessible C6 position.[1]

Precursor: (5-Bromo-2-fluorophenyl)hydrazine

Reaction Partner: Ketone/Aldehyde

Catalyst: ZnCl₂, PPA, or H₂SO₄[1][2]

Product:4-Bromo-7-fluoroindole derivatives.

Mechanistic Causality: The fluorine atom at position 2 blocks cyclization at that site.

Consequently, the [3,3]-sigmatropic rearrangement is forced to occur at position 6.[1] This is a

critical design feature for medicinal chemists requiring the 4,7-disubstituted indole scaffold,

which is otherwise difficult to access via direct electrophilic aromatic substitution of indole.[1]

Application Diagram
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Figure 2: Regiochemistry of the Fischer Indole Synthesis utilizing the 2-fluoro blocking group.

Quality Control & Characterization
To ensure the integrity of experimental data, the identity of the compound must be validated

using the following parameters:

¹H NMR (DMSO-d₆): Look for the characteristic hydrazine protons (broad singlets around 4-9

ppm, exchangeable with D₂O) and the aromatic pattern. The 2-F, 5-Br substitution pattern

typically yields a set of coupling constants reflecting meta (Br to H) and ortho (F to H)

relationships.

HPLC Purity: >97% (detecting potential aniline impurities).

Mass Spectrometry: M+H peak at ~205/207 (Br isotope pattern 1:1).

Safety & Handling (HSE)
Hydrazines are potent reducing agents and potential alkylating agents. Strict safety protocols

are mandatory.

Toxicity: Suspected carcinogen; toxic by inhalation and ingestion.

Sensitization: Known skin sensitizer.

Stability: Free base oxidizes rapidly in air to form azobenzenes; always store under argon.

The hydrochloride salt is more stable but still hygroscopic.

Disposal: Quench with bleach (sodium hypochlorite) to oxidize the hydrazine functionality to

nitrogen gas before disposal.

References
Robinson, B. (1982). The Fischer Indole Synthesis. John Wiley & Sons. (Seminal text on the
mechanism and regiochemistry).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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